Cas no 113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-68-7x300.png)
113458-68-7 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-68-7
Molecular Formula:C14H17N7O3
Molecular Weight:331.32988
CID:200003
PubChem ID:3087152
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- DTXSID30921072
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-
- BRN 5630891
- 113458-68-7
- 4a-(3,4-Diamino-5-methylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
-
- InChIKey: FHAXAASBWISUEH-UHFFFAOYSA-N
- Inchi: InChI=1S/C14H17N7O3/c1-6-4-7(5-8(15)9(6)16)14-10(18-19-12(23)17-14)20(2)13(24)21(3)11(14)22/h4-5H,15-16H2,1-3H3,(H2,17,19,23)
- SMILES: NC1C(C)=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N
Computed Properties
- Exact Mass: 331.13951
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 1
- Monoisotopic Mass: 331.139
- Heavy Atom Count: 24
- Complexity: 636
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1
- Topological Polar Surface Area: 146Ų
Experimental Properties
- PSA: 146.15
- Refractive Index: 1.786
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Density: 1.68
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
-
Xiaodi Zhong,Hengyu Zhou,Chao Li,Alexander G. Shtukenberg,Michael D. Ward,Bart Kahr Chem. Commun., 2021,57, 5538-5541
-
Meenal D. Godbole,Olivier Roubeau,Rodolphe Clérac,Huub Kooijman,Anthony L. Spek,Elisabeth Bouwman Chem. Commun., 2005, 3715-3717
-
Swapan K. Ghosh Phys. Chem. Chem. Phys., 2018,20, 20078-20087
-
Hua Dong,Rongxin Nie,Xu Hou,Peirong Wang,Jiachang Yue,Lei Jiang Chem. Commun., 2011,47, 3102-3104
-
Dengpan Dong,Samhitha Kancharla,Justin Hooper,Marina Tsianou,Dmitry Bedrov,Paschalis Alexandridis Phys. Chem. Chem. Phys., 2021,23, 10029-10039
-
Alan R. Bassindale,M. Sohail,Peter G. Taylor,Alexander A. Korlyukov,Dmitry E. Arkhipov Chem. Commun., 2010,46, 3274-3276
-
Irshad Ahmad,Ajaz Ahmad,Masood Ahmad Phys. Chem. Chem. Phys., 2016,18, 6476-6485
113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
- 3225-74-9(2-Amino-1-(2-fluorophenyl)ethanol)
- 98-79-3(L-Pyroglutamic acid)
- 104-93-8(4-Methylanisole)
- 3426-43-5(Fluorescent Brightener 134 (Technical Grade))
- 2445-76-3(hexyl propionate)
- 481-49-2(Cepharanthine)
- 109-16-0(Triethylene Glycol Dimethacrylate (Stabilized with MEHQ))
- 92-94-4(4-phenyl-1,1'-biphenyl)
- 2682-20-4(2-methyl-2,3-dihydro-1,2-thiazol-3-one)
- 402-69-7(6-Fluoropyridine-2-carboxylic acid)
Recommended suppliers
Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/
